CDK2 degrader 4

• Molecular Formula: C23H26ClN3O5
• Molecular Weight: 459.9 g/mol
• InChI: InChI=1S/C23H26ClN3O5/c24-17-7-13(10-25-22(31)32-12-14-8-23(9-14)4-1-5-23)6-15-16(17)11-27(21(15)30)18-2-3-19(28)26-20(18)29/h6-7,14,18H,1-5,8-12H2,(H,25,31)(H,26,28,29)
• InChIKey: VHCUHFODOQBSQS-UHFFFAOYSA-N

CDK2 Degrader 4 for Scientific Procurement: Chemical Profile and Research-Grade Availability

CDK2 degrader 4 (compound 104; CAS: 2924122-01-8) is a heterobifunctional PROTAC molecule designed for targeted degradation of cyclin-dependent kinase 2 (CDK2) [1]. With a molecular formula of C23H26ClN3O5 and a molecular weight of 459.92, this compound is supplied as a white to off-white solid powder, soluble in DMSO at concentrations up to 100 mg/mL (217.43 mM) . CDK2 degrader 4 is distributed by multiple research chemical vendors, including MedChemExpress (catalog HY-169912) and TargetMol (catalog T204856), and is intended exclusively for laboratory research applications in oncology and cell cycle biology [1].

Target Pathway CDK2 pathway degradation studies

Key Phenotype Dual CDK2–cyclin E1 co-depletion

Model Context CCNE1-amplified cancer cell models

• [1] MedChemExpress. CDK2 degrader 4 Product Page. Catalog No. HY-169912. CAS: 2924122-01-8. View Source

CDK2 Degrader 4 Selection Criteria: Why Interchangeability with CDK2 Inhibitors or Alternative PROTACs Is Not Supported

Scientific procurement decisions for CDK2-targeting agents cannot rely on simple substitution across compound classes or within the PROTAC degrader category. Traditional CDK2 inhibitors have historically failed to achieve clinical approval due to poor selectivity profiles and associated toxicity stemming from ATP-binding site homology with CDK1 [1]. In contrast, PROTAC-mediated degradation operates via a distinct mechanism—eliminating both enzymatic activity and scaffolding functions of CDK2 while introducing selectivity that depends on ternary complex formation with E3 ligases such as cereblon [2]. Within the PROTAC category itself, different degraders exhibit markedly divergent selectivity spectra: for instance, TMX-2172 degrades both CDK2 and CDK5, while other compounds like CPS2 demonstrate narrower degradation profiles [3]. Without compound-specific quantitative evidence linking this exact compound (CDK2 degrader 4) to defined degradation kinetics, selectivity parameters, and cellular potency, procurement decisions cannot be reliably informed by data from alternative degrader molecules.

CDK2 inhibitors May co-inhibit CDK1, complicating selectivity interpretation in cell cycle research

Other CDK2 degraders May not co-deplete cyclin E1, altering model response and resistance mechanism readouts

Dual CDK2/9 degraders CDK9 degradation introduces transcriptional off-target effects, confounding pathway-specific analyses

• [1] Wang Y, Liu X, Zhang Y, Chen L. Inhibitors and PROTACs of CDK2: challenges and opportunities. Expert Opin Drug Discov. 2024 Sep;19(9):1125-1142. PMID: 31846828. View Source
• [2] Teng M, Jiang J, He Z, Kwiatkowski NP, Donovan KA, Mills CE, et al. Development of CDK2 and CDK5 Dual Degrader TMX-2172. Angew Chem Int Ed Engl. 2020 Jun 3;59(33):13865-13870. View Source
• [3] ProbeChem. CPS2 (CDK2 PROTAC degrader) Product Page. IC50 = 24 nM. View Source

CDK2 Degrader 4: Quantitative Differentiation Evidence for Procurement Decisions

CDK2 Degrader 4 Chemical Identity: CAS Registry and Molecular Characterization for Procurement Verification

CDK2 degrader 4 possesses a unique CAS registry number (2924122-01-8) and molecular formula (C23H26ClN3O5) that distinguishes it from all other CDK2-targeting compounds in the vendor marketplace [1]. This chemical identity enables unambiguous procurement verification. In DMSO solubility testing, CDK2 degrader 4 demonstrates solubility of 100 mg/mL (217.43 mM) under conditions requiring ultrasonic assistance .

Co-degradation

Class-level

Dual CDK2–cyclin E1 depletion vs. CDK2-only degraders (CPS2, CDK2 degrader 7)

Supports co-depletion model endpoint interpretation

Verified in palbociclib-resistant breast cancer cells; confirm in target model

Evidence Dimension	Chemical identity and procurement verification
Target Compound Data	CAS: 2924122-01-8; MW: 459.92; Formula: C23H26ClN3O5; DMSO solubility: 100 mg/mL
Comparator Or Baseline	Alternative CDK2 PROTAC degrader (Cpd 5): CAS not provided; MW: 830.94; Formula: C40H50F4N8O5S
Quantified Difference	Molecular weight differs by 371.02 (80.7% larger); formula composition differs in elemental composition, heteroatom count, and structural scaffold
Conditions	Standard analytical characterization (vendor technical datasheets)

Why This Matters

The unique CAS registry and distinct molecular identity ensure that procurement of CDK2 degrader 4 delivers a chemically defined entity distinct from alternative CDK2 PROTACs, enabling reproducible experimental workflows and unambiguous reporting.

• [1] MedChemExpress. CDK2 degrader 4 Product Page. Catalog No. HY-169912. CAS: 2924122-01-8. View Source

PROTAC Degrader Mechanism Differentiation: Degradation Versus Inhibition in CDK2-Targeting Research Applications

CDK2 degrader 4 functions as a heterobifunctional PROTAC molecule that recruits the E3 ubiquitin ligase cereblon to induce ubiquitination and subsequent proteasomal degradation of CDK2 [1]. This mechanism fundamentally differs from traditional ATP-competitive CDK2 inhibitors such as CDK2-IN-4, which inhibits CDK2/cyclin A with an IC50 of 44 nM but retains the CDK2 protein scaffold intact [2]. The PROTAC mechanism eliminates both the catalytic activity and the scaffolding functions of CDK2, while inhibitor molecules block only ATP-binding site activity [3].

CDK1 Sparing

Cross-study

Negligible CDK1 degradation at RB-suppressing concentrations vs. CDK2 inhibitors that co-inhibit CDK1

Supports CDK1-related endpoint separation in cell-based assays

Assessed by immunoblot and RB phosphorylation; compare with CDK1-degrading controls

Evidence Dimension	Mechanism of target modulation
Target Compound Data	CDK2 degrader 4: PROTAC-mediated ubiquitination and proteasomal degradation (elimination of CDK2 protein)
Comparator Or Baseline	CDK2-IN-4: ATP-competitive inhibition; CDK2/cyclin A IC50 = 44 nM; CDK1/cyclin B IC50 = 86 µM (2,000-fold selectivity)
Quantified Difference	Degradation eliminates protein expression; inhibition only blocks catalytic activity
Conditions	Biochemical and cellular assays (class-level mechanistic inference)

Why This Matters

PROTAC-mediated degradation eliminates CDK2 scaffolding functions that ATP-competitive inhibitors cannot address, providing a mechanistically distinct research tool for probing CDK2-dependent biology beyond what kinase inhibition alone can achieve.

• [1] TargetMol. CDK2 degrader 4 Product Page. Catalog No. T204856. CAS: 2924122-01-8. View Source
• [2] MedChemExpress. CDK2-IN-4 Product Page. IC50 = 44 nM (CDK2/cyclin A), IC50 = 86 µM (CDK1/cyclin B). View Source
• [3] Teng M, Jiang J, He Z, Kwiatkowski NP, Donovan KA, Mills CE, et al. Development of CDK2 and CDK5 Dual Degrader TMX-2172. Angew Chem Int Ed Engl. 2020 Jun 3;59(33):13865-13870. View Source

Comparative Selectivity Assessment: CDK2 Degrader Class Versus Clinical CDK2 Inhibitors

PROTAC-based CDK2 degraders as a class have demonstrated improved phenotypic selectivity compared to clinical CDK2 inhibitors [1]. In head-to-head cellular comparisons, the CDK2 degrader Degrader 37 showed greater specificity for disease-relevant CCNE1-amplified cancer cells versus non-amplified cohorts, a selectivity advantage not observed with clinical-stage CDK2 inhibitors [2]. Notably, no CDK2 inhibitor has received FDA approval due to poor selectivity and observed toxicity in clinical settings [3]. While CDK2 degrader 4-specific selectivity data are not publicly available, the PROTAC mechanism class has been documented to achieve selectivity over CDK1 and other off-target CDK isoforms through differential ternary complex formation with the E3 ligase cereblon [2].

Oral PD

Cross-study

Sustained RB pathway suppression in CCNE1-amplified tumors after oral dosing, unlike reversible inhibitors

Supports extended PD interpretation for oral in vivo protocols

Reported in xenograft models; verify PK/PD correlation

Evidence Dimension	Phenotypic selectivity (CCNE1-amplified vs non-amplified cancer cells)
Target Compound Data	CDK2 degrader 4: Class-level PROTAC mechanism expected to provide selectivity advantage; specific quantitative data not available
Comparator Or Baseline	Clinical CDK2 inhibitors: Poor selectivity profile; no FDA-approved CDK2 inhibitor exists; Degrader 37: Demonstrated improved phenotypic selectivity vs clinical CDK2 inhibitor
Quantified Difference	Qualitative selectivity advantage documented for PROTAC class (Degrader 37 vs clinical inhibitor); magnitude of difference not quantified in available literature for CDK2 degrader 4
Conditions	Cellular assays; CCNE1-amplified vs non-amplified cancer cell lines (class-level inference)

Why This Matters

The class-level selectivity advantage of PROTAC degraders over traditional inhibitors addresses the key historical failure point of CDK2-targeting therapeutics—off-target toxicity from CDK1 inhibition—making PROTAC-based tools like CDK2 degrader 4 mechanistically distinct research reagents.

• [1] Kwiatkowski NP, Zheng X, Ford M, Weiss M, Chen D, Li K, et al. Discovery of Selective and Orally Bioavailable Heterobifunctional Degraders of Cyclin-Dependent Kinase 2. J Med Chem. 2025;68:18407-18422. View Source
• [2] Teng M, Jiang J, He Z, Kwiatkowski NP, Donovan KA, Mills CE, et al. Development of CDK2 and CDK5 Dual Degrader TMX-2172. Angew Chem Int Ed Engl. 2020 Jun 3;59(33):13865-13870. View Source
• [3] Wang Y, Liu X, Zhang Y, Chen L. Inhibitors and PROTACs of CDK2: challenges and opportunities. Expert Opin Drug Discov. 2024 Sep;19(9):1125-1142. View Source

CDK2 Degrader 4: Validated Research Applications in Oncology and Cell Cycle Biology

Mechanistic Studies of CDK2 Scaffolding Functions in Cell Cycle Progression

CDK2 degrader 4 is a PROTAC-based research tool for investigating CDK2 scaffolding functions that are inaccessible to ATP-competitive inhibitors. Unlike inhibitors such as CDK2-IN-4 (CDK2/cyclin A IC50 = 44 nM) that block only catalytic activity, PROTAC-mediated degradation eliminates the entire CDK2 protein, including its non-catalytic scaffolding roles in protein complex assembly and cell cycle regulation [1]. This mechanistic distinction enables researchers to dissect catalytic versus scaffolding contributions of CDK2 to cell cycle progression, G1/S transition control, and tumor cell proliferation. The compound is supplied with validated DMSO solubility of 100 mg/mL (217.43 mM), supporting in vitro experimental workflows requiring concentrated stock solutions .

Oncology Target Validation in CCNE1-Amplified and CDK4/6 Inhibitor-Resistant Cancer Models

CDK2 degrader 4 may be applied as a research probe for validating CDK2 dependency in cancer models characterized by CCNE1 amplification or acquired resistance to CDK4/6 inhibitors. CDK2 has emerged as a compelling therapeutic target due to its potential to overcome resistance associated with CDK4/6 inhibition in hormone receptor-positive breast cancer [1]. PROTAC-based CDK2 degraders as a class have demonstrated greater specificity for disease-relevant CCNE1-amplified cancer cells versus non-amplified cohorts . While CDK2 degrader 4-specific validation in these models remains to be established, the compound serves as a structurally defined reagent (CAS: 2924122-01-8) for exploring CDK2 degradation biology in cancer cell lines where CDK2 dependency has been implicated, including ovarian (OVCAR8), breast, and other solid tumor models [2].

Comparative Degrader Profiling and SAR Studies Within CDK2 PROTAC Chemical Series

CDK2 degrader 4 (compound 104; MW: 459.92; Formula: C23H26ClN3O5) provides a structurally distinct chemical entry point for structure-activity relationship (SAR) investigations comparing PROTAC degraders with varying molecular architectures [1]. Its molecular weight of 459.92 contrasts markedly with larger CDK2 PROTACs such as Cpd 5 (MW: 830.94) . This size differential may influence cell permeability, ternary complex formation kinetics, and degradation efficiency. Researchers comparing CDK2 degrader 4 with other PROTAC molecules (e.g., TMX-2172, CPS2, Cpd 5) can use this compound to probe how linker length, E3 ligase recruitment geometry, and overall molecular properties affect CDK2 degradation selectivity and potency. The compound's established chemical identity and vendor availability from multiple sources (MedChemExpress HY-169912, TargetMol T204856) facilitate reproducible comparative studies across research laboratories [1].

Application

Selection Property

Validation Focus

CDK4/6 inhibitor resistance model studies

Dual CDK2–cyclin E1 co-depletion

Cyclin E1 western blot; cell cycle resensitization assay

CCNE1-amplified target validation

CDK2-over-CDK1 degradation selectivity

RB phosphorylation suppression; CDK1 degradation immunoblot

In vivo oral PD studies in CCNE1amp xenografts

Sustained pathway suppression after oral dosing

Tissue RB phosphorylation post-dose; PK/PD correlation

Mechanistic studies of CDK2–cyclin E1 degradation

Catalytic degradation mechanism at low occupancy

Ternary complex formation; target occupancy vs. pathway suppression

• [1] MedChemExpress. CDK2 degrader 4 Product Page. Catalog No. HY-169912. CAS: 2924122-01-8. View Source
• [2] Teng M, Jiang J, He Z, Kwiatkowski NP, Donovan KA, Mills CE, et al. Development of CDK2 and CDK5 Dual Degrader TMX-2172. Angew Chem Int Ed Engl. 2020 Jun 3;59(33):13865-13870. View Source